Cas no 51-41-2 (norepinephrine)

• Product Name: norepinephrine
• CAS No: 51-41-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD00025592
• CID: 33522
• PubChem ID: 24891196
• Update Time: 2025-04-18

norepinephrine Chemical and Physical Properties

Names and Identifiers

• norepinephrine
• Arterenol
• Levophed
• noradrenalin
• (-)-NORADRENALINE
• 4-[(1R)-2-Amino-1-hydroxyethyl]benzene-1,2-diol
• (?)-Norepinephrine
• L-Noradrenaline
• Nicotinic hydrazide
• (R)-4-(2-Amino-1-hydroxyethyl)-1,2-benzenediol
• L-Arterenol
• Levarterenol
• (-)-Norepinephrine
• Ecteinascidins
• LS-42676
• Noradrenalina [Italian]
• Spectrum_001009
• Tox21_301944
• Pharmakon1600-01500436
• Adrenor
• Noreinefrina [INN-Spanish]
• EINECS 200-096-6
• C00547
• X4W3ENH1CV
• Levonoradrenaline
• NOREPINEPHRINE [HSDB]
• CS-0007744
• NCGC00255328-01
• 1-3,4-Dihydroxyphenylethanolamine
• (R)-(-)-Norepinephrine
• HMS2091J08
• PDSP2_001095
• KBio2_001489
• l-2-Amino-1-(3,4-dihydroxyphenyl)ethanol
• (1R)-2-AMINO-1-(3,4-DIHYDROXYPHENYL)ETHANOL
• 51-41-2
• HY-13715
• noradrAnaline
• HMS2089E18
• D00076
• Norepinephrine (INN)
• (-)-Arterenol free base
• (R)-Noradrenaline
• ADRENALINE IMPURITY B [EP IMPURITY]
• D07MOX
• Norepinephrine Noradrenalin
• (R)-4-(2-Amino-1-hydroxyethyl)catechol
• Noradrenalin, l-
• BRN 4231961
• 1,2-Benzenediol, 4-(2-amino-1-hydroxyethyl)-, (R)-(-)-
• (+)-Noradrenaline
• NOREPINEPHRINE [VANDF]
• R-norepinephrine
• 1-2-Amino-1-(3,4-dihydroxyphenyl)ethanol
• Aktamin
• 1,2-Benzenediol, 4-(2-amino-1-hydroxyethyl)-, (R)-
• CHEMBL1437
• SBI-0050082.P003
• (-)-alpha-(Aminomethyl)protocatechuyl alcohol
• NORADRENALINE [JAN]
• Noradrenalina
• MLS006010883
• CS-O-30989
• AKOS015854572
• Spectrum3_000520
• 1-1-(3,4-Dihydroxyphenyl)-2-aminoethanol
• LT03330026
• 4-(2-Amino-1-hydroxyethyl)-1,2-benzenediol
• 1,2-Benzenediol,4-(2-amino-1-hydroxyethyl)-
• L-alpha-(aminomethyl)-3,4-dihydroxybenzyl alcohol
• IDI1_000230
• NSC757246
• ADRENALINE TARTRATE IMPURITY B [EP IMPURITY]
• NCGC00159406-11
• AB00052424_08
• to_000024
• HMS1920B08
• NCGC00159406-17
• (R)-4-(2-Amino-1-hydroxyethyl)benzene-1,2-diol
• Noradrenaline (JP17)
• Spectrum4_000078
• NOREPINEPHRINE [WHO-DD]
• 65277-62-5
• 1,2-BENZENEDIOL, 4-(2-AMINO-1-HYDROXYETHYL)-, (R)-(R-(R*,R*))-2,3-DIHYDROXYBUTANEDIOATE
• 1-Noradrenaline
• d-Arterenol
• Norepinephrine l-Tartrate (1:1)
• SDCCGSBI-0050082.P004
• D0R2UN
• CCG-40104
• NCGC00159406-07
• (-)-Norepinephrine, >=98%, crystalline
• Benzyl alcohol, alpha-(aminomethyl)-3,4-dihydroxy-, (-)-
• NCGC00159406-09
• Nor-Epirenan
• Levarterenolo [DCIT]
• L-Norepinephrine
• AS-56654
• D-(-)-Noradrenaline
• HSDB 7772
• 4-[(1R)-2-Amino-1-hydroxyethyl]-1,2-benzenediol
• BDBM50029051
• SMR000058585
• Levarterenolo
• (R)-Norepinephrine
• BSPBio_002079
• DTXCID203378
• NCGC00159406-06
• KBio3_001579
• NORADRENALINE (MART.)
• Levonorepinephrine
• (-)-.ALPHA.-(AMINOMETHYL)-3,4-DIHYDROXYBENZYL ALCOHOL
• NCGC00159406-03
• Noreinefrina
• Levarterenol;Levophed;Arterenol
• bmse000404
• Norepinephrine [INN:JAN]
• HMS3887I07
• norepinefrina
• MFCD00025592
• (-)-Arterenol
• norepinephrin-
• Nor-adrenaline
• 1,2-Benzenediol, 4-((R)-2-amino-1-hydroxyethyl)-
• Benzyl alcohol, .alpha.-(aminomethyl)-3,4-dihydroxy-, (+)-
• Norepinephrinum [INN-Latin]
• W-105896
• noradranalinum
• SCHEMBL2609
• CAS-51-41-2
• Noradrenalinum
• Sympathin E
• GTPL505
• E5E
• NORADRENALINE [MART.]
• NCGC00159406-04
• Q186242
• HMS500L12
• (-)-(R)-Norepinephrine
• Nor adrenalin (TN)
• DermX
• Norepinephrine [INN:BAN:JAN]
• 1,2-Benzenediol, 4-((1R)-2-amino-1-hydroxyethyl)-
• (-)-alpha-(Aminomethyl)protocatechu-yl alcohol
• CHEBI:18357
• DB00368
• Spectrum2_001064
• KBio2_006625
• NOREPINEPHRINE [INN]
• NOREPINEPHRINE (USP IMPURITY)
• KBio1_000230
• NSC-757246
• NSC 757246
• Norepirenamine
• l-1-(3,4-Dihydroxyphenyl)-2-aminoethanol
• NOREPINEPHRINE [MI]
• NCGC00159406-10
• DivK1c_000230
• NINDS_000230
• PDSP1_001111
• EN300-378087
• KBioGR_000635
• Noradrenaline (JP15)
• ADRENALINE TARTRATE IMPURITY B (EP IMPURITY)
• Spectrum5_001068
• 1,2-Benzenediol, 4-[(1R)-2-amino-1-hydroxyethyl]-
• 4-[(1R)-2-amino-1-hydroxy-ethyl]benzene-1,2-diol
• 1,2-Benzenediol, 4-(2-amino-1-hydroxyethyl)-, (R)-(9CI)
• KBio2_004057
• Levonor
• SGCUT00123
• UNII-X4W3ENH1CV
• Norartrinal
• s9507
• AB00052424_07
• KBioSS_001489
• STK503776
• 1-alpha-(Aminomethyl)-3,4-dihydroxybenzyl alcohol
• ALBB-006229
• AKOS006345192
• D53D5E3A-2360-4CA9-8031-6C2CD4062FD5
• C01CA03
• 51-41-2 (free base)
• Levoarterenol
• noradrenaline
• ADRENALINE IMPURITY B (EP IMPURITY)
• AB00052424-06
• Nor adrenalin
• SPECTRUM1500436
• (-)-alpha-(Aminomethyl)-3,4-dihydroxybenzyl alcohol
• NOREPINEPHRINE [USP IMPURITY]
• SPBio_001048
• norepinephrinum
• DTXSID5023378
• NCGC00159406-08
• L-3,4-dihydroxyphenylethanolamine
• NCGC00159406-05
• (-)-Noradrec
• A12589
• Norepinephrinum (INN-Latin)
• Norepinephrine1530
• Noradrenline
• NS00008449
• Noreinefrina (INN-Spanish)
• MLS000028379
• (+/-)-NOREPINEPHRINE HYDROCHLORIDE
• MLSMR
• SMR000058383
• BRD-K87349682-347-02-0
• BRD-K87349682-001-04-9
• Noradrenaline (JP18)
• ethanol, 2-amino-1-(3,4-dihydroxyphenyl)-
• BRD-K87349682-347-03-8
• HY-13715R
• FN34820
• 200-096-6
• Norepinephrine (Standard)

• MDL： MFCD00025592
• Inchi： 1S/C8H11NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,10-12H,4,9H2/t8-/m0/s1
• InChI Key： SFLSHLFXELFNJZ-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1C=CC(=C(C=1)O)O
• BRN： 4231961

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing

Experimental Properties

• Color/Form: crystallization
• Density: 1.397 g/cm3
• Melting Point: 220-230°C
• Boiling Point: 442.6°C at 760 mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.66
• Water Partition Coefficient: Soluble in alkali and dilute hydrochloric acid. Slightly soluble in water, ethanol and diethyl ether.
• Stability/Shelf Life: Stable, but may be light-sensitive. Incompatible with acids, bases, oxidizing agents. Store at -20C.
• PSA: 86.71000
• LogP: 0.79020
• Sensitiveness: Air & Light Sensitive
• pka: 8.64(at 25℃)
• Specific Rotation: D25 -37.3° (c = 5 in water with 1 equiv HCl)
• Vapor Pressure: 7.51E-07mmHg at 25°C
• Merck: 14,6695
• Fluka: 8-10-23
• Solubility: Soluble in inorganic acids and bases, slightly soluble in water, methanol, ethanol and diethyl ether.

norepinephrine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H310,H330
• Warning Statement： P260,P264,P280,P284,P302+P350,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R26/27/28
• Safety Instruction： S28-S36/37-S45
• FLUKA BRAND F CODES：8-10-23
• RTECS：DN5950000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R26/27/28
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols